Cas no 60299-47-0 (5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure)

• Product name: 5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure
• CAS No: 60299-47-0
• MF: C₉H₁₀O₆
• MW: 214.172
• CID: 2067557
• PubChem ID: 429911

5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarbonsaeure
• 5,5-dimethyl-2-oxo-5,6-dihydro-2H-pyran-3,4-dicarboxylic acid
• 5,5-Dimethyl-5,6-dihydro-alpha-pyron-3,4-dicarbonsaeure
• 5,6-Dihydro-5,5-dimethyl-2-oxo-2H-pyran-3,4-dicarboxylic acid
• 60299-47-0
• DB-306343

• Inchi： InChI=1S/C9H10O6/c1-9(2)3-15-8(14)4(6(10)11)5(9)7(12)13/h3H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： BUXRWSYJAHLHHN-UHFFFAOYSA-N
• SMILES： CC1(C)COC(=O)C(C(O)=O)=C1C(O)=O |c:10|

Computed Properties

• Exact Mass: 214.04773803Da
• Monoisotopic Mass: 214.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives